2-Ethyl-3-methyl-1-[4-(2-methylphenyl)piperazin-1-yl]pyrido[1,2-a]benzimidazole-4-carbonitrile

• Molecular Formula: C26H27N5
• Molecular Weight: 409.5 g/mol
• IUPAC Name: 2-ethyl-3-methyl-1-[4-(2-methylphenyl)piperazin-1-yl]pyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C26H27N5/c1-4-20-19(3)21(17-27)25-28-22-10-6-8-12-24(22)31(25)26(20)30-15-13-29(14-16-30)23-11-7-5-9-18(23)2/h5-12H,4,13-16H2,1-3H3
• InChI Key: XVJDLDNKWKVWLO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N2C3=CC=CC=C3N=C2C(=C1C)C#N)N4CCN(CC4)C5=CC=CC=C5C

Description

2-Ethyl-3-methyl-1-[4-(2-methylphenyl)piperazin-1-yl]pyrido[1,2-a]benzimidazole-4-carbonitrile is a complex organic compound that belongs to the class of heterocyclic compounds. This compound features a unique structure that combines a piperazine ring with a benzimidazole moiety, making it a subject of interest in various fields of scientific research, including medicinal chemistry and pharmacology.

Preparation Methods

The synthesis of 2-Ethyl-3-methyl-1-[4-(2-methylphenyl)piperazin-1-yl]pyrido[1,2-a]benzimidazole-4-carbonitrile typically involves multiple steps. One common synthetic route includes the following steps:

Formation of the Piperazine Ring: The piperazine ring can be synthesized through the cyclization of 1,2-diamine derivatives with sulfonium salts.

Introduction of the Benzimidazole Moiety: The benzimidazole ring is usually formed by the condensation of o-phenylenediamine with formic acid or other suitable reagents.

Coupling of the Piperazine and Benzimidazole Rings: The final step involves coupling the piperazine ring with the benzimidazole moiety under suitable reaction conditions, such as the use of a base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) and a solvent like dichloromethane.

Chemical Reactions Analysis

2-Ethyl-3-methyl-1-[4-(2-methylphenyl)piperazin-1-yl]pyrido[1,2-a]benzimidazole-4-carbonitrile undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperazine ring, using reagents like alkyl halides or acyl chlorides.

Scientific Research Applications

2-Ethyl-3-methyl-1-[4-(2-methylphenyl)piperazin-1-yl]pyrido[1,2-a]benzimidazole-4-carbonitrile has a wide range of applications in scientific research:

Medicinal Chemistry: This compound is studied for its potential therapeutic properties, including antimicrobial, antiviral, and anticancer activities.

Pharmacology: It is investigated for its ability to modulate various biological pathways, making it a candidate for drug development.

Industrial Applications: The compound’s unique structure makes it useful in the synthesis of other complex organic molecules, which can be used in various industrial processes.

Mechanism of Action

The mechanism of action of 2-Ethyl-3-methyl-1-[4-(2-methylphenyl)piperazin-1-yl]pyrido[1,2-a]benzimidazole-4-carbonitrile involves its interaction with specific molecular targets in the body. The compound is known to bind to certain enzymes and receptors, thereby modulating their activity. For example, it may inhibit the activity of enzymes involved in DNA replication, leading to its potential use as an anticancer agent .

Comparison with Similar Compounds

2-Ethyl-3-methyl-1-[4-(2-methylphenyl)piperazin-1-yl]pyrido[1,2-a]benzimidazole-4-carbonitrile can be compared with other similar compounds, such as:

Piperazine Derivatives: Compounds like trimetazidine and ranolazine, which also contain the piperazine ring, are used in various therapeutic applications.

Benzimidazole Derivatives: Compounds like thiabendazole and albendazole, which contain the benzimidazole moiety, are known for their antiparasitic activities.

The uniqueness of this compound lies in its combined structure, which allows it to exhibit a broader range of biological activities compared to its individual components.